Cas no 1019484-54-8 (5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline)

• Product Name: 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline
• CAS No: 1019484-54-8
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 4567815
• Update Time: 2025-10-29

5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-fluoro-2-[(1-methyl-1H-imidazol-2-yl)thio]-
• 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline

• Inchi： 1S/C10H10FN3S/c1-14-5-4-13-10(14)15-9-3-2-7(11)6-8(9)12/h2-6H,12H2,1H3
• InChI Key： IYJFRYUKZZBWAC-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC=C1SC1N(C)C=CN=1

Computed Properties

• Exact Mass: 223.057947g/mol
• Monoisotopic Mass: 223.057947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.27g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline

Introduction to 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline (CAS No. 1019484-54-8)

5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline, identified by its CAS number 1019484-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides and incorporates a fluorine atom, which is a key feature influencing its chemical reactivity and potential biological activity. The presence of a 1-methyl-1H-imidazole moiety further enhances its structural complexity, making it a valuable candidate for further investigation in drug discovery and material science.

The structural framework of 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline consists of an aniline group linked to a sulfur atom, which is further connected to a fluorinated imidazole ring. This unique arrangement imparts distinct electronic and steric properties, making it an intriguing molecule for synthetic chemists and biologists alike. The fluorine substituent, in particular, is known to modulate the metabolic stability and binding affinity of molecules, which can be leveraged to design more effective therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a fluorine atom into these derivatives often enhances their pharmacological efficacy by improving lipophilicity and reducing metabolic degradation. Additionally, the 1-methyl-1H-imidazole component may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors, by influencing its conformational flexibility.

One of the most compelling aspects of 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline is its potential application in medicinal chemistry. Researchers have been exploring its utility as a scaffold for developing new drugs targeting various diseases. For instance, studies have shown that sulfonamide-based compounds can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The fluorine atom's ability to enhance binding interactions with these enzymes may lead to the development of more potent inhibitors with improved therapeutic profiles.

The synthesis of 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline presents both challenges and opportunities for chemists. The multi-step process typically involves the reaction of aniline derivatives with fluorinated imidazole precursors under controlled conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic accessibility but also underscore the importance of modern catalytic strategies in pharmaceutical manufacturing.

From a computational chemistry perspective, the molecular properties of 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. Such data is invaluable for guiding experimental design and optimizing drug candidates for preclinical testing.

The pharmacokinetic behavior of this compound is another area of active investigation. By leveraging computational modeling, researchers can predict how 5-Fluoro-2-(1-methyl-1H-imidazol-2-yl)sulfanylaniline will be absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosing regimens and minimizing potential side effects. Furthermore, the compound's stability under various conditions—such as storage stability or compatibility with pharmaceutical formulations—must be carefully evaluated to ensure its practicality in clinical applications.

In conclusion,5-Fluoro 2( 1methyl 11imidazol 22yl)sulfanyl aniline(CAS No1019484548) represents a promising compound with significant potential in pharmaceutical research Its unique structural features make it an attractive candidate for further development into novel therapeutic agents While challenges remain in synthesisand optimizationthis molecule embodiesthe intersectionof organic chemistryand medicinal biologyoffering hopefor future breakthroughs